µ-conotoxin-GIIIB

• Molecular Formula: C101H175N39O30S7
• Molecular Weight: 2640.26 Da
• Appearance: White lyophilized solidPurity rate: > 97 %AA sequence: Arg-Asp-Cys3-Cys4-Thr-Hyp-Hyp-Arg-Lys-Cys10-Lys-Asp-Arg-Arg-Cys15-Lys-Hyp-Met-Lys-Cys20-Cys21-Ala-NH2 Disulfide bonds: Cys3-Cys15, Cys4-Cys20 and Cys10-Cys21Length (aa): 22

µ-Conotoxin GIIIB is a 22-residue peptide toxin (2640.26 Da) originally isolated from the venom of the piscivorous cone snail Conus geographus. It belongs to the µ-conotoxin family, which are potent blockers of voltage-gated sodium channels (VGSCs).

µ-Conotoxin GIIIB Procurement Guide: A Skeletal Muscle Sodium Channel Blocker with Differentiated Specificity

µ-Conotoxin GIIIB is a 22-residue peptide toxin (2640.26 Da) originally isolated from the venom of the piscivorous cone snail Conus geographus [1]. It belongs to the µ-conotoxin family, which are potent blockers of voltage-gated sodium channels (VGSCs). GIIIB adopts a compact structure consisting of a distorted 3₁₀-helix, a small β-hairpin, and several turns, stabilized by three disulfide bonds with a CSαβ motif [2]. The molecule is highly enriched in arginine and lysine residues that project radially into solvent and form potential sites of interaction with anionic channel residues [2]. GIIIB selectively blocks the skeletal muscle sodium channel isoform Nav1.4 (μ1) and its sequence, containing three hydroxyproline residues, distinguishes it from closely related µ-conotoxins such as GIIIA, GIIIB, and GIIIC [1].

Workflow

Skeletal muscle Nav1.4 sodium channel pharmacology and pore architecture studies

Selection Logic

Required for mutant-dependent differential sensitivity assays where GIIIA fails to reveal structural information

Model Context

Compatible with rat Nav1.4 and engineered channel systems; confirm species compatibility for human Nav1.4 studies

• [1] Cruz LJ, Gray WR, Olivera BM, Zeikus RD, Kerr L, Yoshikami D, Moczydlowski E. Conus geographus toxins that discriminate between neuronal and muscle sodium channels. J Biol Chem. 1985 Aug 5;260(16):9280-8. PMID: 2410412. View Source
• [2] Hill JM, Alewood PF, Craik DJ. Three-dimensional solution structure of mu-conotoxin GIIIB, a specific blocker of skeletal muscle sodium channels. Biochemistry. 1996 Jul 9;35(27):8824-35. doi: 10.1021/bi960073o. PMID: 8688418. View Source

Why µ-Conotoxin GIIIB Cannot Be Substituted by GIIIA or Broad-Spectrum Sodium Channel Blockers Without Experimental Validation

Despite sharing similar primary sequences, three-dimensional folds, and comparable potencies (IC₅₀ ~30 nM) for wild-type skeletal muscle Na⁺ channels, µ-conotoxins GIIIA and GIIIB are frequently considered indistinguishable [1]. However, mutagenesis studies on the sodium channel pore region and extra-pore linkers reveal latent differential recognition between these two toxins that is masked in wild-type channels [1][2]. Furthermore, GIIIB's ability to retain blocking activity against tetrodotoxin/saxitoxin-resistant mutant channels (E403Q) fundamentally differentiates it from guanidinium toxin alternatives [3]. Substituting GIIIB with GIIIA, tetrodotoxin, or saxitoxin without verifying the pharmacological endpoint may lead to misinterpretation of channel subtype contributions and invalid cross-study comparisons, particularly in engineered channel systems, transgenic models, or cross-species experimental designs.

GIIIA vs GIIIB

GIIIA may not reproduce GIIIB latent pore-region specificity; D762K/E765K and N732K mutant-channel responses differ, making direct interchangeability unreliable without validation.

TTX / STX vs GIIIB

Tetrodotoxin or saxitoxin cannot substitute for GIIIB in protocols requiring muscle-selective Nav blockade or E403Q-mutant channel studies; broad-spectrum Nav block confounds endpoint interpretation.

Species Mismatch

Human Nav1.4 is essentially insensitive to GIIIB; procurement for human-channel systems will yield negative results unless S729L-mutant controls are included.

• [1] Li RA, Ennis IL, Tomaselli GF, French RJ, Marbán E. Latent specificity of molecular recognition in sodium channels engineered to discriminate between two "indistinguishable" mu-conotoxins. Biochemistry. 2001 May 22;40(20):6002-8. doi: 10.1021/bi010077f. PMID: 11352735. View Source
• [2] Cummins TR, Aglieco F, Dib-Hajj SD. Critical molecular determinants of voltage-gated sodium channel sensitivity to mu-conotoxins GIIIA/B. Mol Pharmacol. 2002 May;61(5):1192-201. doi: 10.1124/mol.61.5.1192. PMID: 11961138. View Source
• [3] Stephan MM, Potts JF, Agnew WS. The μI skeletal muscle sodium channel: mutation E403Q eliminates sensitivity to tetrodotoxin but not to μ-conotoxins GIIIA and GIIIB. J Membr Biol. 1994 Jan;137(1):1-8. doi: 10.1007/BF00234993. PMID: 7911843. View Source

Quantitative Evidence for µ-Conotoxin GIIIB Differentiation: Head-to-Head Comparisons with GIIIA, TTX, and Across Species

Latent Specificity Revealed: GIIIB vs. GIIIA Sensitivity to Domain II Pore Mutations D762K/E765K

In wild-type skeletal muscle Na⁺ channels, GIIIA and GIIIB are considered indistinguishable (IC₅₀ ~30 nM) [1]. However, engineered channels bearing D762K and E765K mutations in the domain II pore region reveal latent specificity: GIIIB blocking affinity decreases approximately 200-fold, whereas GIIIA affinity is reduced by only approximately 4-fold relative to wild-type channels [1]. The critical residue for this differential recognition is position 14, the site of the only charge difference between the two toxin isoforms (Arg14 in GIIIB vs. Gln14 in GIIIA) [1].

Latent Pore Specificity

Head-to-head

~200-fold vs. ~4-fold affinity loss

~50-fold differential

Supports domain II pore-structure dissection; GIIIB required for D762K/E765K mutant studies.

Arg14 in GIIIB drives differential recognition.

Evidence Dimension	Fold-change in blocking affinity upon D762K/E765K mutation
Target Compound Data	GIIIB affinity decreases ~200-fold
Comparator Or Baseline	GIIIA affinity decreases ~4-fold
Quantified Difference	~50-fold differential effect between GIIIB and GIIIA
Conditions	Wild-type vs. D762K/E765K mutant skeletal muscle Na⁺ channels; two-electrode voltage clamp in Xenopus oocytes

Why This Matters

This ~50-fold differential effect provides a unique tool to pharmacologically dissect the domain II pore structure; procurement of GIIIB is mandatory for experiments using D762K/E765K mutant channels where GIIIA would fail to reveal the same structural information.

• [1] Li RA, Ennis IL, Tomaselli GF, French RJ, Marbán E. Latent specificity of molecular recognition in sodium channels engineered to discriminate between two "indistinguishable" mu-conotoxins. Biochemistry. 2001 May 22;40(20):6002-8. doi: 10.1021/bi010077f. PMID: 11352735. View Source

Differential Sensitivity of GIIIB vs. GIIIA to the N732K Mutation in the D2/S5-S6 Linker

Substitution of asparagine 732 with lysine (N732K) in the D2/S5-S6 linker of rat Nav1.4—the corresponding residue found in neuronal channels rNav1.1a and rNav1.7—reduces GIIIB sensitivity by approximately 20-fold, but reduces GIIIA sensitivity by only approximately 4-fold [1]. This demonstrates that GIIIB and GIIIA have distinct interactions with the extra-pore region that contribute to isoform-specific recognition, even though N732 is not part of the high-affinity binding site within the pore [1].

Extra-Pore Linker Sensitivity

Head-to-head

~20-fold vs. ~4-fold sensitivity reduction

~5-fold wider dynamic range

GIIIB offers greater sensitivity for N732K linker-perturbation detection than GIIIA.

HEK 293 cells; whole-cell patch clamp.

Evidence Dimension	Fold-change in toxin sensitivity upon N732K substitution
Target Compound Data	GIIIB sensitivity reduced ~20-fold
Comparator Or Baseline	GIIIA sensitivity reduced ~4-fold
Quantified Difference	~5-fold differential effect between GIIIB and GIIIA
Conditions	rNav1.4 wild-type vs. N732K mutant expressed in HEK 293 cells; whole-cell patch clamp electrophysiology

Why This Matters

GIIIB serves as a more sensitive probe than GIIIA for investigating how extra-pore linker residues modulate toxin access or complex stability, offering a wider dynamic range (~5-fold) for detecting structural perturbations introduced by mutagenesis.

• [1] Cummins TR, Aglieco F, Dib-Hajj SD. Critical molecular determinants of voltage-gated sodium channel sensitivity to mu-conotoxins GIIIA/B. Mol Pharmacol. 2002 May;61(5):1192-201. doi: 10.1124/mol.61.5.1192. PMID: 11961138. View Source

Selectivity for Skeletal Muscle Over Neuronal Sodium Channels: GIIIB vs. Tetrodotoxin (TTX)

µ-Conotoxin GIIIB competes with the majority (80-95%) of [³H]saxitoxin binding sites in rat skeletal muscle with a Kd of approximately 140 nM, but the high-affinity saxitoxin sites in rat brain are virtually insensitive to µ-conotoxin GIIIA concentrations up to 10 µM, and GIIIB exhibits the same muscle selectivity [1]. A primary study on Conus geographus toxins further established that µ-conotoxins block muscle sodium channels while having no discernible effect on nerve or brain sodium channels [2]. Vendor technical data estimate at least a 1000-fold specificity for muscle versus nerve sodium channels based on an affinity close to 20 nM for Nav1.4 and lack of neuronal channel block at µM concentrations [3]. In contrast, tetrodotoxin (TTX) blocks both muscle (IC₅₀ ~10 nM) and neuronal (IC₅₀ ~1-10 nM) sodium channels with high affinity and is considered a broad-spectrum Nav blocker [4].

Muscle vs. Neuronal Selectivity

Class-level inference

GIIIB: Kd ≈ 140 nM (muscle); ≥10 µM (brain)

≥70-fold selectivity (lower bound)

Supports pharmacological isolation of skeletal muscle Nav currents; TTX cannot discriminate.

Vendor estimates up to ≥1000-fold; verify for your system.

Evidence Dimension	Binding affinity ratio (muscle vs. neuronal sodium channels)
Target Compound Data	GIIIB Kd ≈ 140 nM (rat skeletal muscle); ≥10 µM (rat brain, insensitive); selectivity ratio ≥70-fold (quantitative lower bound) or ≥1000-fold (vendor-derived estimate based on Nav1.4 affinity)
Comparator Or Baseline	TTX IC₅₀ ~10 nM (skeletal muscle) and ~1-10 nM (neuronal); selectivity ratio ~1-10 (no meaningful discrimination); GIIIA Kd ≈ 25 nM (muscle), also muscle-selective
Quantified Difference	GIIIB is ~5.6-fold lower affinity than GIIIA for muscle channels but shares class-level muscle selectivity. TTX cannot discriminate between muscle and neuronal subtypes.
Conditions	[³H]saxitoxin competition binding in rat skeletal muscle and brain plasma membranes (Moczydlowski et al., 1986); electrophysiology on nerve-muscle preparations (Cruz et al., 1985); vendor specifications for Nav1.4 affinity

Why This Matters

When experimental protocols require clean pharmacological isolation of skeletal muscle sodium channels without confounding neuronal channel blockade, GIIIB (and its class) provides a critical advantage over TTX; however, substitution of GIIIB with the more potent GIIIA may alter the effective working concentration by ~5.6-fold.

• [1] Moczydlowski E, Olivera BM, Gray WR, Strichartz GR. Discrimination of muscle and neuronal Na-channel subtypes by binding competition between [3H]saxitoxin and mu-conotoxins. Proc Natl Acad Sci U S A. 1986 Jul;83(14):5321-5. doi: 10.1073/pnas.83.14.5321. PMID: 2425365. View Source
• [2] Cruz LJ, Gray WR, Olivera BM, Zeikus RD, Kerr L, Yoshikami D, Moczydlowski E. Conus geographus toxins that discriminate between neuronal and muscle sodium channels. J Biol Chem. 1985 Aug 5;260(16):9280-8. PMID: 2410412. View Source
• [3] Alomone Labs. µ-Conotoxin GIIIB (#C-270) product page. Peptide toxin selectively blocks NaV1.4 channels; 600 nM completely blocked NaV1.4-related currents in rat skeletal muscle. View Source
• [4] Braga MFM, Anderson AJ, Harvey AL, Rowan EG. Apparent block of K+ currents in mouse motor nerve terminals by tetrodotoxin, μ-conotoxin and reduced external sodium. Br J Pharmacol. 1992 Jan;106(1):91-4. PMID: 1352980. TTX concentrations used: 18-36 nM; GIIIB concentrations: 0.4-2.0 µM. View Source

GIIIB Retains Sodium Channel Blockade in TTX/STX-Resistant E403Q Mutant Channels

The μI skeletal muscle sodium channel mutation E403Q (corresponding to E387 in brain RII channels) completely eliminates current blockade by tetrodotoxin (TTX), saxitoxin (STX), and neo-saxitoxin, but fails to prevent blockade by μ-conotoxins GIIIA and GIIIB [1]. This differential pharmacology demonstrates that GIIIB binding to site I does not require the critical glutamate residue that is essential for guanidinium toxin binding. The E403Q mutant has been proposed as a marker for exogenous Na⁺ channels in transgenic expression studies, since there are no known native channels with the same pharmacological profile [1].

E403Q Mutant Blockade

Head-to-head

GIIIB block preserved; TTX/STX block abolished

Categorical difference

Essential reagent for transgenic E403Q-marker studies where TTX/STX are ineffective.

Xenopus oocytes; two-electrode voltage clamp.

Evidence Dimension	Channel blockade in E403Q mutant vs. wild-type channels
Target Compound Data	GIIIB retains blocking activity against E403Q mutant channels (qualitative, block preserved)
Comparator Or Baseline	TTX, STX, neo-STX: blocking activity completely abolished by E403Q mutation
Quantified Difference	Qualitative categorical difference: GIIIB block preserved vs. TTX/STX block abolished
Conditions	μI skeletal muscle sodium channels expressed in Xenopus oocytes; two-electrode voltage clamp

Why This Matters

GIIIB is one of the few known ligands that can block TTX/STX-resistant E403Q mutant channels, making it an essential reagent for transgenic studies that use this mutation as a marker for exogenous Nav channels, where TTX or STX would be ineffective.

• [1] Stephan MM, Potts JF, Agnew WS. The μI skeletal muscle sodium channel: mutation E403Q eliminates sensitivity to tetrodotoxin but not to μ-conotoxins GIIIA and GIIIB. J Membr Biol. 1994 Jan;137(1):1-8. doi: 10.1007/BF00234993. PMID: 7911843. View Source

Species Selectivity: Human vs. Rat Nav1.4 Differential Sensitivity to GIIIB Governed by Residue S729

Rat Nav1.4 (rNav1.4) is blocked by GIIIB at nanomolar concentrations: most of the current through rNav1.4 expressed in HEK 293 cells is blocked by 300 nM GIIIB [1]. In contrast, human Nav1.4 (hNav1.4) is resistant to block by GIIIB, despite >90% amino acid identity [1]. Exchange of serine 729 in the D2/S5-S6 linker of rNav1.4 with leucine (S729L), the corresponding residue in hNav1.4, reduces rNav1.4 sensitivity to GIIIB by approximately 20-fold and largely accounts for the differential sensitivity between species [1]. This S729L effect operates symmetrically for both GIIIA and GIIIB, but the species selectivity itself must be verified for each experimental system.

Species Selectivity

Cross-study comparable

rNav1.4: sensitive (300 nM); hNav1.4: resistant

S729L reduces sensitivity ~20-fold

Model-system verification required; hNav1.4 studies need S729L-mutant controls.

HEK 293 expression; residue S729 governs species difference.

Evidence Dimension	GIIIB sensitivity across species orthologs
Target Compound Data	rNav1.4: sensitive (300 nM GIIIB blocks most current); hNav1.4: resistant; S729L mutation reduces sensitivity ~20-fold
Comparator Or Baseline	rNav1.4 wild-type vs. hNav1.4; rNav1.4 S729L mutant vs. wild-type
Quantified Difference	S729L mutation reduces GIIIB sensitivity ~20-fold; hNav1.4 is essentially insensitive to GIIIB
Conditions	Nav1.4 isoforms expressed in HEK 293 cells; whole-cell patch clamp electrophysiology; GIIIB applied at 300 nM

Why This Matters

Procurement and experimental use of GIIIB in human Nav1.4 systems will yield negative results due to intrinsic species resistance; researchers must verify that their experimental model (rat vs. human) is compatible with GIIIB pharmacology and may need S729L mutant controls to interpret cross-species data.

• [1] Cummins TR, Aglieco F, Dib-Hajj SD. Critical molecular determinants of voltage-gated sodium channel sensitivity to mu-conotoxins GIIIA/B. Mol Pharmacol. 2002 May;61(5):1192-201. doi: 10.1124/mol.61.5.1192. PMID: 11961138. View Source

NMR Solution Structure of GIIIB Enables Rational Design of Analogs with Modified Selectivity

The three-dimensional solution structure of μ-conotoxin GIIIB has been determined using 2D ¹H NMR spectroscopy and deposited in the Protein Data Bank (PDB ID: 1GIB) [1]. The final set of 20 structures had mean pairwise rms differences over the whole molecule of 1.22 Å for backbone atoms and 2.48 Å for all heavy atoms; for the well-defined region encompassing residues 3-21, the corresponding values were 0.74 Å and 2.54 Å, respectively [1]. Eight arginine and lysine side chains project into the solvent in a radial orientation relative to the molecular core, forming potential sites of interaction with anionic sites on sodium channels [1]. The global fold is similar to GIIIA, but the availability of full 3D coordinates for GIIIB provides the structural basis for understanding the differential interactions revealed by mutagenesis studies [1][2].

NMR Solution Structure

Supporting evidence

PDB: 1GIB; backbone RMSD 0.74 Å (core)

Enables computational docking, MD simulations, and rational analog design.

20-structure ensemble; Arg/Lys side chains radially oriented.

Evidence Dimension	3D structure resolution and precision
Target Compound Data	Backbone RMSD: 1.22 Å (whole molecule), 0.74 Å (residues 3-21); All heavy atoms RMSD: 2.48 Å (whole), 2.54 Å (residues 3-21); 20 structures in ensemble; PDB: 1GIB
Comparator Or Baseline	GIIIA 3D structure also determined by NMR; similar global CSαβ fold (qualitative comparison only)
Quantified Difference	Similar global fold; detailed structural coordinates available for GIIIB (1GIB) to enable computational studies
Conditions	2D ¹H NMR in aqueous solution; 289 interproton distance restraints, 9 backbone and 5 side chain dihedral angle restraints; simulated annealing in X-PLOR

Why This Matters

The availability of a high-resolution NMR solution structure (PDB: 1GIB) enables computational docking, molecular dynamics simulations, and rational design of GIIIB analogs; researchers requiring structural data for SAR studies should select GIIIB over less well-characterized µ-conotoxins lacking publicly deposited coordinates.

• [1] Hill JM, Alewood PF, Craik DJ. Three-dimensional solution structure of mu-conotoxin GIIIB, a specific blocker of skeletal muscle sodium channels. Biochemistry. 1996 Jul 9;35(27):8824-35. doi: 10.1021/bi960073o. PMID: 8688418. View Source
• [2] RCSB Protein Data Bank. PDB entry 1GIB: Mu-Conotoxin GIIIB, NMR. Deposited 1996-04-17. doi: 10.2210/pdb1gib/pdb. View Source

High-Value Research Scenarios for µ-Conotoxin GIIIB: Application-Specific Procurement Guidance

Probing Sodium Channel Pore Architecture Using Mutant-Dependent Differential GIIIB/GIIIA Sensitivity

Researchers studying the structural determinants of sodium channel pore blockade can exploit the ~50-fold differential effect of the D762K/E765K mutations on GIIIB versus GIIIA to map residue-specific contributions to toxin binding. This application is directly supported by the latent specificity data from Li et al. (2001), where GIIIB affinity decreased ~200-fold while GIIIA decreased only ~4-fold [1]. GIIIB is the required probe for such studies because its Arg14 side chain (the only charge difference from GIIIA) drives the differential recognition, making it an essential comparator when testing charge-reversal or charge-neutralization hypotheses in the pore region.

Pharmacological Isolation of Skeletal Muscle Sodium Currents in Mixed Tissue or Co-Culture Preparations

In nerve-muscle co-cultures, tissue slices, or in vivo neuromuscular preparations where both neuronal (Nav1.1, Nav1.2, Nav1.6, Nav1.7) and muscle (Nav1.4) sodium channels are present, GIIIB provides muscle-selective blockade with a selectivity ratio of ≥70-fold (primary data [2]) to ≥1000-fold (vendor estimate ), whereas TTX blocks both channel populations indiscriminately. This application leverages the class-level muscle selectivity established by Moczydlowski et al. (1986) and Cruz et al. (1985) [2][3]. Procurement of GIIIB rather than TTX is indicated when the experimental endpoint requires clean separation of muscle from neuronal sodium current components.

Selective Manipulation of Engineered Sodium Channels in Transgenic Models Expressing E403Q Mutant Channels

The E403Q mutation in μI skeletal muscle sodium channels eliminates TTX/STX sensitivity while preserving GIIIB blockade, creating a unique pharmacological marker for transgenic expression studies [4]. In systems co-expressing wild-type (TTX-sensitive) and E403Q mutant (TTX-resistant) channels, application of TTX followed by GIIIB enables sequential pharmacological dissection: TTX silences endogenous channels while GIIIB confirms functional expression of the E403Q transgene. No other known native channel shares this pharmacological profile, making GIIIB indispensable for validating exogenous channel expression in this system [4].

Structure-Guided Design of Nav1.4-Selective Ligands Using the GIIIB NMR Solution Structure

The publicly deposited 3D solution structure of GIIIB (PDB: 1GIB, backbone RMSD 0.74 Å for the core region) [5] provides a validated structural template for computational docking, molecular dynamics simulations, and rational mutagenesis of the toxin scaffold. Researchers designing novel Nav1.4-selective peptides, biosensors, or toxin-based imaging probes can use the GIIIB coordinates—specifically the radial orientation of the eight Arg/Lys side chains [5]—to guide the introduction of non-natural amino acids or fluorescent labels at permissive positions without disrupting the disulfide-stabilized core. This structural resource is not uniformly available for all µ-conotoxin isoforms and represents a specific procurement advantage for GIIIB.

Application

Selection Property

Validation Focus

Nav1.4 pore architecture mapping

Mutant-dependent differential GIIIB/GIIIA sensitivity

D762K/E765K charge-reversal endpoint interpretation

Muscle sodium current isolation

Muscle-selective Nav1.4 blockade vs. broad-spectrum TTX

Neuronal vs. muscle current separation in co-culture models

E403Q transgenic channel validation

Retained blockade in TTX/STX-resistant mutant channels

Sequential pharmacological dissection with TTX pre-treatment

Structure-guided Nav1.4 ligand design

Publicly deposited NMR solution structure (PDB: 1GIB)

Computational docking and rational mutagenesis template

• [1] Li RA, Ennis IL, Tomaselli GF, French RJ, Marbán E. Latent specificity of molecular recognition in sodium channels engineered to discriminate between two "indistinguishable" mu-conotoxins. Biochemistry. 2001 May 22;40(20):6002-8. doi: 10.1021/bi010077f. PMID: 11352735. View Source
• [2] Moczydlowski E, Olivera BM, Gray WR, Strichartz GR. Discrimination of muscle and neuronal Na-channel subtypes by binding competition between [3H]saxitoxin and mu-conotoxins. Proc Natl Acad Sci U S A. 1986 Jul;83(14):5321-5. doi: 10.1073/pnas.83.14.5321. PMID: 2425365. View Source
• [3] Cruz LJ, Gray WR, Olivera BM, Zeikus RD, Kerr L, Yoshikami D, Moczydlowski E. Conus geographus toxins that discriminate between neuronal and muscle sodium channels. J Biol Chem. 1985 Aug 5;260(16):9280-8. PMID: 2410412. View Source
• [4] Stephan MM, Potts JF, Agnew WS. The μI skeletal muscle sodium channel: mutation E403Q eliminates sensitivity to tetrodotoxin but not to μ-conotoxins GIIIA and GIIIB. J Membr Biol. 1994 Jan;137(1):1-8. doi: 10.1007/BF00234993. PMID: 7911843. View Source
• [5] Hill JM, Alewood PF, Craik DJ. Three-dimensional solution structure of mu-conotoxin GIIIB, a specific blocker of skeletal muscle sodium channels. Biochemistry. 1996 Jul 9;35(27):8824-35. doi: 10.1021/bi960073o. PMID: 8688418; RCSB PDB: 1GIB. View Source